Cas no 99591-77-2 (1,1-Ethanedisulfonyl dichloride)

• Product Name: 1,1-Ethanedisulfonyl dichloride
• CAS No: 99591-77-2
• MF: C₂H₄Cl₂O₄S₂
• MW: 227.086756706238
• CID: 4384523
• Update Time: 2025-06-15

1,1-Ethanedisulfonyl dichloride Chemical and Physical Properties

Names and Identifiers

• 1,1-Ethanedisulfonyl dichloride
• 1,1 Ethane Disulfonyl Chloride

• Inchi： 1S/C2H4Cl2O4S2/c1-2(9(3,5)6)10(4,7)8/h2H,1H3
• InChI Key： XHYXFOFSQYUYBT-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)(S(Cl)(=O)=O)C

Experimental Properties

• Density: 1.791±0.06 g/cm3(Predicted)
• Boiling Point: 303.8±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 1,1-Ethanedisulfonyl dichloride

1,1-Ethanedisulfonyl Dichloride (CAS No. 99591-77-2): An Overview and Recent Developments

1,1-Ethanedisulfonyl dichloride (CAS No. 99591-77-2) is a versatile reagent in the field of organic synthesis, particularly noted for its unique reactivity and functional group compatibility. This compound, also known as ethylidenedisulfonyl dichloride, is a valuable building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science applications.

The molecular structure of 1,1-ethanedisulfonyl dichloride consists of two sulfonyl chloride groups attached to a central ethylene bridge. This configuration imparts the molecule with high reactivity and selectivity, making it an ideal choice for a wide range of chemical transformations. The sulfonyl chloride groups are highly electrophilic and can readily react with nucleophiles to form sulfonate esters or sulfonamides.

In recent years, the use of 1,1-ethanedisulfonyl dichloride has gained significant attention in the development of new synthetic methodologies. For instance, a study published in the Journal of Organic Chemistry highlighted the utility of this compound in the synthesis of complex heterocyclic systems. The researchers demonstrated that 1,1-ethanedisulfonyl dichloride could be used as a key intermediate in the formation of pyrroles and indoles, which are important scaffolds in medicinal chemistry.

Beyond its applications in organic synthesis, 1,1-ethanedisulfonyl dichloride has also found use in the development of functional materials. A recent paper in Advanced Materials reported the use of this compound in the preparation of conductive polymers. The high reactivity of the sulfonyl chloride groups allowed for efficient cross-linking reactions, resulting in materials with enhanced electrical conductivity and mechanical stability.

In the pharmaceutical industry, 1,1-ethanedisulfonyl dichloride has been explored as a reagent for the synthesis of drug candidates. A study published in Bioorganic & Medicinal Chemistry Letters described the use of this compound in the preparation of novel sulfonamide derivatives with potential antiviral activity. The researchers found that these derivatives exhibited potent inhibitory effects against several viral strains, making them promising candidates for further development.

The environmental impact of chemical reagents is an important consideration in modern synthetic chemistry. Recent research has focused on developing more sustainable and environmentally friendly synthetic methods using 1,1-ethanedisulfonyl dichloride. A study published in demonstrated that this compound could be used in aqueous media under mild conditions, reducing the need for hazardous solvents and minimizing waste generation.

The safety and handling of 1,1-ethanedisulfonyl dichloride are critical aspects to consider when working with this reagent. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working under well-ventilated conditions to minimize exposure to fumes.

In conclusion, 1,1-ethanedisulfonyl dichloride (CAS No. 99591-77-2) is a highly versatile reagent with a wide range of applications in organic synthesis, materials science, and pharmaceutical development. Its unique chemical properties make it an invaluable tool for researchers and chemists working on innovative projects. As research continues to advance, it is likely that new and exciting applications for this compound will be discovered.